N-allyl-2-[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetamide

• IUPAC Name: 2-[(5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)sulfanyl]-N-prop-2-enylacetamide
• InChI: InChI=1S/C12H15N5OS/c1-4-5-13-10(18)7-19-12-15-11-14-8(2)6-9(3)17(11)16-12/h4,6H,1,5,7H2,2-3H3,(H,13,18)
• InChI Key: TZBGGIKMSCJOAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=NC(=NN12)SCC(=O)NCC=C)C
• Molecular Formula: C12H15N5OS
• Molecular Weight: 277.35 g/mol

Description

N-allyl-2-[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of triazolopyrimidine derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-allyl-2-[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetamide is not fully understood. However, it has been suggested that this compound may exert its antitumor activity by inhibiting the enzyme dihydroorotate dehydrogenase, which is involved in the biosynthesis of pyrimidines. In addition, N-allyl-2-[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetamide may also induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-allyl-2-[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetamide has been shown to exhibit antitumor activity in various cancer cell lines. This compound has also been studied for its potential use as a fluorescent probe in biological imaging. However, the biochemical and physiological effects of this compound are not fully understood and require further investigation.

Advantages and Limitations for Lab Experiments

One of the advantages of N-allyl-2-[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetamide is its potential use in the development of anticancer drugs. This compound has also been studied for its potential use as a fluorescent probe in biological imaging. However, one of the limitations of this compound is its limited solubility in water, which may affect its use in certain experiments.

Future Directions

There are several future directions for the study of N-allyl-2-[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetamide. One of the potential directions is the development of new anticancer drugs based on this compound. In addition, further investigation is required to fully understand the mechanism of action and biochemical and physiological effects of this compound. Furthermore, the potential use of N-allyl-2-[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetamide as a fluorescent probe in biological imaging requires further exploration.

Synthesis Methods

N-allyl-2-[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetamide can be synthesized using various methods. One of the most common methods is the reaction between 5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-2-thiol and allyl chloroacetate in the presence of a base. This reaction results in the formation of N-allyl-2-[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetamide.

Scientific Research Applications

N-allyl-2-[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetamide has potential applications in scientific research. This compound has been shown to exhibit antitumor activity and has been used in the development of anticancer drugs. It has also been used as a potential inhibitor of the enzyme dihydroorotate dehydrogenase, which is involved in the biosynthesis of pyrimidines. In addition, N-allyl-2-[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetamide has been studied for its potential use as a fluorescent probe in biological imaging.